Cas no 15491-89-1 (Diphosphoric acid,potassium sodium salt (1:2:2))

• Product Name: Diphosphoric acid,potassium sodium salt (1:2:2)
• CAS No: 15491-89-1
• MF: KNaO₇P₂
• MW: 236.031394004822
• CID: 191542
• PubChem ID: 21254608
• Update Time: 2025-04-19

Diphosphoric acid,potassium sodium salt (1:2:2) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,potassium sodium salt (1:2:2)
• Dipotassium disodium diphosphate
• 15491-89-1
• EINECS 239-519-4
• potassium;sodium;phosphonato phosphate

• Inchi： 1S/K.Na.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+1;/p-4
• InChI Key： DQZXOIPVJBKPAK-UHFFFAOYSA-J
• SMILES： [K+].P(=O)([O-])([O-])OP(=O)([O-])[O-].[Na+]

Computed Properties

• Exact Mass: 313.8138
• Monoisotopic Mass: 235.86540210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 172.5